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Compound of Interest

Compound Name: 3-Hydroxy-3-phenylpentanamide

Cat. No.: B136938 Get Quote

Application Notes and Protocols for 3-Hydroxy-
3-phenylpentanamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is compiled from publicly available sources and should be

used as a guide. A comprehensive Safety Data Sheet (SDS) for 3-Hydroxy-3-
phenylpentanamide is not readily available. Therefore, this compound should be handled with

the utmost care, assuming it may have unknown hazards. All handling and experimental

procedures should be conducted by trained personnel in a controlled laboratory setting.

Introduction
3-Hydroxy-3-phenylpentanamide is a chemical compound with potential applications in

various research and development areas.[1] Due to the limited availability of detailed safety

and toxicological data, stringent adherence to safe laboratory practices is imperative when

handling this compound. These notes provide a summary of available information and general

protocols for its safe handling and storage.

Chemical and Physical Properties
The table below summarizes the known physical and chemical properties of 3-Hydroxy-3-
phenylpentanamide.
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Property Value Source

CAS Number 131802-69-2 [1][2]

Molecular Formula C11H15NO2 [1][3]

Formula Weight 193.242 g/mol [1][3]

Purity >98% (HPLC) [1]

Physical Form Solid

Solubility No data available

SMILES CCC(O)(CC(N)=O)c1ccccc1 [1]

Hazard Identification and Safety Precautions
Specific hazard information for 3-Hydroxy-3-phenylpentanamide is largely unavailable.[2]

Therefore, it should be handled as a potentially hazardous substance. General safety

precautions for similar chemical compounds include avoiding dust formation, inhalation, and

contact with skin and eyes.[2][4]

Personal Protective Equipment (PPE): When handling 3-Hydroxy-3-phenylpentanamide, the

following PPE should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation or aerosol generation, a properly

fitted respirator should be used in a well-ventilated area.[2]

Experimental Protocols
4.1. General Handling Protocol

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]
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Personal Protective Equipment: Ensure all required PPE is worn before handling the

compound.

Weighing and Transfer: To minimize dust, handle the solid compound carefully. Use

appropriate tools for weighing and transferring the substance.

Cleaning: Clean all equipment and the work area thoroughly after use.

Waste Disposal: Dispose of waste materials according to institutional and local regulations

for chemical waste.

4.2. Storage Protocol

Storage Temperature: Store the compound at -20°C for long-term stability.[1]

Shipping: The compound is typically shipped with an ice pack to maintain a low temperature.

[1]

Stability: It is reported to be stable for at least 2 years under the recommended storage

conditions.[1]

Container: Keep the container tightly closed in a dry and well-ventilated place.

4.3. Accidental Release Measures

In case of a spill:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

generation, and place it in a sealed container for disposal.[5]

Cleaning: Clean the spill area with a suitable solvent and then wash with soap and water.

4.4. First-Aid Measures
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The following are general first-aid procedures and should be followed in case of exposure.[2]

Medical attention should be sought immediately.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2][5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[2][5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes. Consult a physician.[2][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2][4]

4.5. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus.[2][5]

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of chemical

compounds like 3-Hydroxy-3-phenylpentanamide.
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Caption: Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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